Cas no 1261894-05-6 (3-(3,4-Methylenedioxyphenyl)-5-nitrobenzoic acid)

• Product Name: 3-(3,4-Methylenedioxyphenyl)-5-nitrobenzoic acid
• CAS No: 1261894-05-6
• MF: C₁₄H₉NO₆
• MW: 287.224364042282
• MDL: MFCD18320318
• CID: 1037691
• Update Time: 2025-06-14

3-(3,4-Methylenedioxyphenyl)-5-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Benzo[d][1,3]dioxol-5-yl)-5-nitrobenzoic acid
• 3-(3,4-Methylenedioxyphenyl)-5-nitrobenzoic acid
• ACMC-209b30
• AK108051
• ANW-18634
• CTK8A9664
• KB-233436

• MDL： MFCD18320318
• Inchi： 1S/C14H9NO6/c16-14(17)10-3-9(4-11(5-10)15(18)19)8-1-2-12-13(6-8)21-7-20-12/h1-6H,7H2,(H,16,17)
• InChI Key： UXOUCOQRLOAZHY-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)C1C=C(C=C(C(=O)O)C=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3

Additional information on 3-(3,4-Methylenedioxyphenyl)-5-nitrobenzoic acid

3-(3,4-Methylenedioxyphenyl)-5-nitrobenzoic acid (CAS No. 1261894-05-6): A Comprehensive Overview of Its Properties and Applications

The compound 3-(3,4-Methylenedioxyphenyl)-5-nitrobenzoic acid (CAS No. 1261894-05-6) is a chemically significant molecule that has garnered attention in various research fields due to its unique structural and functional properties. This article delves into the molecular characteristics, potential applications, and relevance of this compound in contemporary scientific and industrial contexts.

The 3,4-Methylenedioxyphenyl moiety in the compound's structure is a key feature, contributing to its aromatic and electronic properties. This group is often associated with bioactivity, making the compound a candidate for pharmaceutical and agrochemical research. The 5-nitrobenzoic acid component further enhances its reactivity, enabling diverse chemical modifications and applications.

In recent years, the demand for nitroaromatic compounds has surged, driven by their utility in synthetic chemistry, material science, and drug development. 3-(3,4-Methylenedioxyphenyl)-5-nitrobenzoic acid stands out due to its balanced polarity and stability, making it suitable for high-performance liquid chromatography (HPLC) analysis and as a building block for more complex molecules.

One of the trending topics in chemical research is the exploration of sustainable synthesis methods. Researchers are investigating eco-friendly pathways to produce 3-(3,4-Methylenedioxyphenyl)-5-nitrobenzoic acid, minimizing waste and energy consumption. This aligns with the global push toward green chemistry, a subject frequently searched in academic and industrial databases.

Another area of interest is the compound's potential role in photovoltaic materials. The nitro and methylenedioxy groups can influence electron transport properties, making it a candidate for organic solar cells. This application is particularly relevant as the world shifts toward renewable energy solutions.

From a commercial perspective, 3-(3,4-Methylenedioxyphenyl)-5-nitrobenzoic acid is often sought after by specialty chemical suppliers. Its CAS number 1261894-05-6 serves as a critical identifier for procurement and regulatory compliance. Companies specializing in fine chemicals and custom synthesis frequently list this compound in their catalogs, catering to research institutions and pharmaceutical developers.

In summary, 3-(3,4-Methylenedioxyphenyl)-5-nitrobenzoic acid (CAS No. 1261894-05-6) is a versatile compound with broad applicability. Its structural features and reactivity make it valuable for advancing research in green chemistry, renewable energy, and drug discovery. As scientific inquiry continues to evolve, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry.